Cas no 2172182-15-7 (2-1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172182-15-7
• MF: C₉H₁₃F₂N₃O₃
• MW: 249.21462893486
• CID: 5852958
• PubChem ID: 165602787
• Update Time: 2025-06-30

2-1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid
• 2-[1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetic acid
• 2172182-15-7
• EN300-1599400

• Inchi： 1S/C9H13F2N3O3/c1-2-7-6(3-8(16)17)12-13-14(7)4-9(10,11)5-15/h15H,2-5H2,1H3,(H,16,17)
• InChI Key： HCCQVVNOOFTGHP-UHFFFAOYSA-N
• SMILES： FC(CO)(CN1C(=C(CC(=O)O)N=N1)CC)F

Computed Properties

• Exact Mass: 249.09249761g/mol
• Monoisotopic Mass: 249.09249761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.2Ų

Additional information on 2-1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid

Introduction to 2-1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2172182-15-7)

2-1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid, identified by its CAS number 2172182-15-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a triazole core and a difluoro-hydroxypropyl side chain, has garnered attention due to its structural complexity and potential biological activities. The presence of fluorine atoms and hydroxyl groups in its structure suggests unique interactions with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The triazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance binding affinity and metabolic stability. In 2-1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid, the triazole moiety is linked to an acetic acid derivative, which could serve as a scaffold for modulating biological pathways. The difluoro-hydroxypropyl group adds another layer of complexity, potentially influencing both the solubility and reactivity of the compound. This combination of functional groups makes it an intriguing subject for synthetic chemists and biologists alike.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Studies have shown that molecules containing triazole cores often exhibit properties that make them suitable for antimicrobial and anti-inflammatory applications. The difluoro substitution pattern is particularly notable, as fluorinated compounds frequently exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation. This has led to increased interest in developing new fluorinated derivatives for therapeutic use.

In the context of current research, 2-1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid could be explored for its potential in modulating enzyme activity or interacting with specific protein targets. For instance, the hydroxyl group might participate in hydrogen bonding interactions with biological receptors, while the fluorine atoms could enhance binding affinity through dipole-dipole interactions. Such features are critical in designing molecules with high selectivity and efficacy.

The synthesis of this compound presents an interesting challenge due to the presence of multiple stereocenters and functional groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and protecting group strategies, would be essential in constructing the desired architecture with high yield and purity. The development of efficient synthetic routes would not only facilitate further structural optimization but also enable large-scale production for preclinical studies.

From a biochemical perspective, understanding the mechanism of action of 2-1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid would require detailed interaction studies with potential target proteins or enzymes. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy could provide insights into how the compound binds to its biological counterpart. Additionally, computational modeling can help predict binding affinities and identify key residues involved in the interaction.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their enhanced bioavailability and stability. Molecules like 2-(fluoromethyl)acetic acid derivatives have been successfully used in various therapeutic areas, including oncology and infectious diseases. Given these precedents, it is reasonable to hypothesize that our compound might exhibit similar beneficial properties when properly optimized.

In conclusion, 2172182 - 15 - 7 CAS no product name 5 - ethyl - 1 H - 1 , 2 , 3 - triazol - 4 - ylacetic acid represents a fascinating molecule with potential applications in drug discovery. Its unique structural features—particularly the combination of a triazole ring, a difluoro-hydroxypropyl side chain, and an acetic acid moiety—make it a valuable candidate for further exploration. As research continues to uncover new therapeutic targets and synthetic strategies, this compound could play a significant role in developing novel treatments for various diseases.